Cas no 1935478-27-5 (7-azaspiro3.5nonane-7-carbonyl chloride)

• Product Name: 7-azaspiro3.5nonane-7-carbonyl chloride
• CAS No: 1935478-27-5
• MF: C₉H₁₄ClNO
• MW: 187.666561603546
• CID: 5715916
• PubChem ID: 131048895
• Update Time: 2025-11-01

7-azaspiro3.5nonane-7-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 7-Azaspiro[3.5]nonane-7-carbonylchloride
• 1935478-27-5
• EN300-1612512
• 7-Azaspiro[3.5]nonane-7-carbonyl chloride
• 7-azaspiro3.5nonane-7-carbonyl chloride

• Inchi： 1S/C9H14ClNO/c10-8(12)11-6-4-9(5-7-11)2-1-3-9/h1-7H2
• InChI Key： GDPNSBOPZVTDNH-UHFFFAOYSA-N
• SMILES： ClC(N1CCC2(CC1)CCC2)=O

Computed Properties

• Exact Mass: 187.0763918g/mol
• Monoisotopic Mass: 187.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.3Ų

Additional information on 7-azaspiro3.5nonane-7-carbonyl chloride

Introduction to 7-azaspiro3.5nonane-7-carbonyl chloride (CAS No. 1935478-27-5)

7-azaspiro3.5nonane-7-carbonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1935478-27-5, represents a sophisticated scaffold that integrates azaspirocycle structures with functional carbonyl chloride groups. Such molecular architectures are of particular interest due to their potential in designing novel bioactive molecules with tailored pharmacological properties.

The structural motif of 7-azaspiro3.5nonane-7-carbonyl chloride consists of a spirocyclic framework, where an azacycloalkane ring is linked to a nonane chain, with a carbonyl chloride functionality positioned at the 7-position of the spirocycle. This arrangement not only imparts rigidity to the molecule but also provides multiple sites for chemical modification, making it a versatile intermediate in synthetic organic chemistry. The presence of the carbonyl chloride group enhances reactivity, enabling further derivatization into amides, esters, or other heterocyclic compounds, which are pivotal in drug discovery.

In recent years, spirocyclic compounds have been extensively studied for their unique physicochemical properties and biological activities. The spirocyclic core disrupts planarity in molecules, which can influence binding interactions with biological targets such as enzymes and receptors. Additionally, the nitrogen-containing azacycloalkane moiety introduces basicity and potential hydrogen bonding capabilities, further modulating molecular recognition processes. These features make 7-azaspiro3.5nonane-7-carbonyl chloride a promising candidate for developing small-molecule inhibitors or modulators.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are a major class of enzymes involved in cell signaling pathways and are implicated in numerous diseases, including cancer and inflammatory disorders. The spirocyclic scaffold can be engineered to selectively target specific kinase domains, while the carbonyl chloride group allows for facile introduction of pharmacophoric elements that enhance binding affinity and selectivity. Recent studies have demonstrated that derivatives of azaspirocycles exhibit inhibitory effects on various kinases, highlighting the therapeutic relevance of this structural class.

Moreover, the utility of 7-azaspiro3.5nonane-7-carbonyl chloride extends beyond kinase inhibition. Researchers have explored its role in developing antimicrobial agents, where the spirocyclic structure contributes to improved membrane permeability and target specificity against bacterial enzymes. The carbonyl chloride functionality also facilitates rapid conjugation with biomolecules such as peptides or proteins, opening avenues for targeted drug delivery systems and biologics conjugation strategies.

The synthesis of 7-azaspiro3.5nonane-7-carbonyl chloride involves multi-step organic transformations that require precise control over reaction conditions to achieve high yields and purity. Key synthetic strategies include cyclization reactions to form the spirocyclic core, followed by functionalization at the 7-position with a carbonyl chloride group. Advances in catalytic methods and green chemistry principles have enabled more efficient and sustainable synthetic routes, aligning with the growing emphasis on environmentally conscious pharmaceutical manufacturing.

From a computational chemistry perspective, 7-azaspiro3.5nonane-7-carbonyl chloride has been subjected to extensive molecular modeling studies to elucidate its binding modes with biological targets. Quantum mechanical calculations have provided insights into the electronic structure and reactivity of the molecule, aiding in rational drug design. These computational approaches are complemented by experimental validations through X-ray crystallography and NMR spectroscopy, ensuring accurate structural characterization.

The pharmacokinetic profile of derivatives derived from 7-azaspiro3.5nonane-7-carbonyl chloride is another critical area of investigation. Factors such as solubility, metabolic stability, and distribution play a crucial role in determining therapeutic efficacy and safety profiles. Preclinical studies have begun to assess these parameters using relevant animal models, providing valuable data for optimizing drug candidates before human trials.

In conclusion,7-azaspiro3.5nonane-7-carbonyl chloride (CAS No. 1935478-27-5) represents a structurally intriguing compound with significant potential in pharmaceutical research and development。 Its unique spirocyclic framework combined with reactive functional groups positions it as a valuable intermediate for synthesizing bioactive molecules targeting various diseases。 As research progresses， further exploration into its synthetic applications， pharmacological effects，and industrial scalability will undoubtedly expand its utility in medicinal chemistry。